Cas no 76872-27-0 (2,4-Dichloro-5-phenylthieno[2,3-d]pyrimidine)

• Product Name: 2,4-Dichloro-5-phenylthieno[2,3-d]pyrimidine
• CAS No: 76872-27-0
• MF: C₁₂H₆Cl₂N₂S
• MW: 281.160439014435
• MDL: MFCD16472312
• CID: 1092583
• PubChem ID: 12724228
• Update Time: 2025-04-20

2,4-Dichloro-5-phenylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-phenylthieno[2,3-d]pyrimidine
• 2,4-dichloro-5-phenyl-thieno[2,3-d]pyrimidine
• EN300-6767124
• CS-0455424
• Z3241272192
• BDA87227
• SCHEMBL2368408
• BEWMVQBIACDTCL-UHFFFAOYSA-N
• DTXSID801259220
• 76872-27-0

• MDL： MFCD16472312
• Inchi： 1S/C12H6Cl2N2S/c13-10-9-8(7-4-2-1-3-5-7)6-17-11(9)16-12(14)15-10/h1-6H
• InChI Key： BEWMVQBIACDTCL-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)Cl)SC=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 279.9628748g/mol
• Monoisotopic Mass: 279.9628748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 54Ų